Cas no 68729-09-9 (Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone)

Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone structure
68729-09-9 structure
Product name:Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone
CAS No:68729-09-9
MF:C21H20O8
MW:400.378706932068
CID:525930

Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone Chemical and Physical Properties

Names and Identifiers

    • Oct-2-enonic acid,2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-,g-lactone
    • 7H-Furo[3,2-g][1]benzopyran,oct-2-enonic acid deriv.
    • Indicolactonediol
    • Indicolactonedial
    • CID 101642155
    • Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone
    • Inchi: 1S/C21H20O8/c1-11-7-14(28-20(11)24)9-21(2,25)15(22)10-27-19-17-13(5-6-26-17)8-12-3-4-16(23)29-18(12)19/h3-8,14-15,22,25H,9-10H2,1-2H3
    • InChI Key: AJEDMWQPEGCRLJ-UHFFFAOYSA-N
    • SMILES: OC(C)(C(COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O)CC1C=C(C)C(=O)O1

Computed Properties

  • Exact Mass: 400.116
  • Monoisotopic Mass: 400.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 115

Experimental Properties

  • Density: 1.414±0.06 g/cm3(Predicted)
  • Boiling Point: 698.8±55.0 °C(Predicted)
  • pka: 13.61±0.29(Predicted)

Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone Related Literature

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